3-(benzylamino)-2-methyl-2-cyclopenten-1-one

• IUPAC Name: 3-(benzylamino)-2-methylcyclopent-2-en-1-one
• InChI: InChI=1S/C13H15NO/c1-10-12(7-8-13(10)15)14-9-11-5-3-2-4-6-11/h2-6,14H,7-9H2,1H3
• InChI Key: MYVKLJJOLIZSTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CCC1=O)NCC2=CC=CC=C2
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

3-(Benzylamino)-2-methyl-2-cyclopenten-1-one, also known as BMCP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BMCP is a cyclic enamine that is synthesized from 2-cyclopenten-1-one and benzylamine.

Scientific Research Applications

3-(benzylamino)-2-methyl-2-cyclopenten-1-one has been studied for its potential applications in various fields, including organic synthesis, catalysis, and medicinal chemistry. 3-(benzylamino)-2-methyl-2-cyclopenten-1-one has been used as a ligand in metal-catalyzed reactions, such as the palladium-catalyzed Suzuki-Miyaura coupling reaction, and as a chiral auxiliary in asymmetric synthesis. 3-(benzylamino)-2-methyl-2-cyclopenten-1-one has also been investigated for its potential use as a drug lead compound due to its structural similarity to natural products with biological activity.

Mechanism of Action

The mechanism of action of 3-(benzylamino)-2-methyl-2-cyclopenten-1-one is not fully understood, but it is believed to act as a Michael acceptor, reacting with nucleophiles such as thiols and amines. 3-(benzylamino)-2-methyl-2-cyclopenten-1-one has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of neurotransmitters.
Biochemical and Physiological Effects:
3-(benzylamino)-2-methyl-2-cyclopenten-1-one has been shown to have some biochemical and physiological effects, such as inhibiting the growth of cancer cells and reducing inflammation. 3-(benzylamino)-2-methyl-2-cyclopenten-1-one has also been shown to have some neuroprotective effects, such as reducing oxidative stress and protecting against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzylamino)-2-methyl-2-cyclopenten-1-one in lab experiments is its ease of synthesis and availability. 3-(benzylamino)-2-methyl-2-cyclopenten-1-one can be synthesized in a few steps from readily available starting materials. However, one limitation of using 3-(benzylamino)-2-methyl-2-cyclopenten-1-one is its instability, as it can undergo hydrolysis and oxidation under certain conditions.

Future Directions

There are several possible future directions for research on 3-(benzylamino)-2-methyl-2-cyclopenten-1-one. One direction is to investigate its potential as a drug lead compound for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another direction is to explore its use as a ligand in metal-catalyzed reactions and as a chiral auxiliary in asymmetric synthesis. Additionally, further studies could be conducted to elucidate the mechanism of action of 3-(benzylamino)-2-methyl-2-cyclopenten-1-one and its biochemical and physiological effects.

Synthesis Methods

3-(benzylamino)-2-methyl-2-cyclopenten-1-one is synthesized by the reaction of 2-cyclopenten-1-one with benzylamine in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction proceeds via the formation of an iminium ion intermediate, which then undergoes cyclization to form 3-(benzylamino)-2-methyl-2-cyclopenten-1-one. The yield of 3-(benzylamino)-2-methyl-2-cyclopenten-1-one can be improved by using a higher concentration of benzylamine and a lower temperature.